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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinert™ FC-40 is a clear, colorless, and thermally stable perfluorinated liquid renowned for
its inertness and robust performance in a wide array of demanding applications.[1][2][3][4]
Primarily a single compound, its composition does not shift or fractionate with time, ensuring
consistent properties.[1] This technical guide provides an in-depth overview of the chemical
and physical properties of Fluorinert™ FC-40, complete with quantitative data, outlines of
experimental protocols for property determination, and visualizations of relevant experimental
setups. Its wide liquid range, from -57°C to 165°C, makes it suitable for applications such as
heat transfer in the semiconductor industry, electronics testing, and as a dielectric medium.

Core Chemical and Physical Properties

Fluorinert™ FC-40 is a fully-fluorinated compound, which imparts its characteristic non-
flammability, chemical inertness, and thermal stability. It is compatible with most metals,
plastics, and elastomers. A key environmental feature is its zero ozone depletion potential.
However, as a perfluorocarbon (PFC), it possesses a high global warming potential and a long
atmospheric lifetime, necessitating careful management to minimize emissions.

Table 1: Physical and Thermal Properties of Fluorinert™
FC-40
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Property Value Units Notes
Appearance Clear, Colorless -
Average Molecular
) 650 g/mol
Weight
Boiling Point (1 atm) 155 - 165 °C
Pour Point -57 °C
Density (at 25°C) 1850 - 1855 kg/m 3
Kinematic Viscosity )
18-2.2 centistokes (cSt)
(at 25°C)
Absolute Viscosity (at o
34-41 centipoise (cP)
25°C)
Liquid Specific Heat
1100 J/kg°C
(at 25°C)
Liquid Thermal
o 0.065 W/meC
Conductivity (at 25°C)
Coefficient of
_ 0.0012 °C1t
Expansion
Latent Heat of
Vaporization (at 68 - 69 Jig
boiling point)
Vapor Pressure (at
287 - 432 Pascals
25°C)
Surface Tension 16 dynes/cm
Refractive Index 1.290 -
Water Solubility <7 ppmw
Solubility in Water <5 ppmw

Table 2: Electrical Properties of Fluorinert™ FC-40
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Property Value Units Notes
Dielectric Strength 46 kV (0.1" gap)

Dielectric Constant (at 19

1 kHz)

Electrical Resistivity 4.0 x 1015 ohm-cm

Experimental Protocols for Property Determination

The properties listed above are determined by standardized test methods, often those
established by ASTM International. While the full, detailed protocols are proprietary to the
issuing bodies, the following section outlines the general principles of these methodologies.

1. Kinematic Viscosity (ASTM D445): This test method determines the kinematic viscosity of
transparent and opaque liquids by measuring the time for a volume of the liquid to flow under
gravity through a calibrated glass capillary viscometer. The dynamic viscosity can then be
calculated by multiplying the kinematic viscosity by the density of the liquid. The test is
conducted at a precisely controlled temperature.

2. Pour Point (ASTM D97): The pour point of a petroleum product is an indicator of the lowest
temperature at which it will flow. After an initial heating, the sample is cooled at a specified rate
and examined at 3°C intervals for flow characteristics. The lowest temperature at which
movement of the specimen is observed is recorded as the pour point.

3. Density (ASTM D1298): This method covers the laboratory determination of the density of
crude petroleum and liquid petroleum products using a glass hydrometer. The sample is
brought to a specified temperature, and a hydrometer is lowered into it. After temperature
equilibrium is reached, the hydrometer scale is read, and the temperature is recorded.

4. Dielectric Strength (ASTM D149): This test method evaluates the dielectric breakdown
voltage of solid and liquid insulating materials. The material is placed between two electrodes,
and the voltage is increased at a controlled rate until electrical breakdown, or puncture, occurs.
The voltage at which this happens is the dielectric breakdown voltage.
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5. Thermal Conductivity (ASTM D2717): This standard covers the determination of the thermal
conductivity of nonmetallic liquids. The method involves a thermal conductivity cell with a
platinum resistance thermometer element. The thermal conductivity is determined by
measuring the temperature gradient produced across the liquid sample by a known amount of
energy introduced by electrically heating the platinum element.

6. Flash Point (ASTM D92): The Cleveland open-cup method is used to determine the flash
and fire points of petroleum products. The sample is heated at a controlled rate, and a small
flame is passed over the surface at intervals. The flash point is the lowest temperature at which
the vapors above the liquid ignite momentarily. For Fluorinert™ FC-40, the flash point is listed

as "none".

Visualizations: Experimental Workflows and Logical
Relationships

As Fluorinert™ FC-40 is chemically inert, it does not participate in biological signaling
pathways. The following diagrams illustrate a typical experimental workflow for one of its key
applications and a logical diagram of its primary characteristics.
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Caption: A typical single-phase heat transfer loop using Fluorinert™ FC-40.
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Dielectric Strength Measurement Setup (based on ASTM D149)
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Caption: Experimental workflow for measuring the dielectric strength of FC-40.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical
Properties of Fluorinert™ FC-40]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2550581#what-are-the-chemical-properties-of-
fluorinert-fc-40]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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